Cas no 103747-88-2 (1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE)
103747-88-2 structure
Product Name:1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE
CAS No:103747-88-2
MF:C7H10N2O
MW:138.167101383209
CID:125811
PubChem ID:13483374
Update Time:2025-04-18
1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE
- 1-(2,3-dimethylimidazol-4-yl)ethanone
- Ethanone,1-(1,2-dimethyl-1H-imidazol-5-yl)-
- 5-acetyl-1,2-dimethylimidazole
- 1-(1,2-diMethyl-1H-iMidazol-5-yl)ethanone
- Ethanone, 1-[1,2-dimethyl-1H-imidazol-5-yl]- (9CI)
- AB45828
- SCHEMBL1204351
- 103747-88-2
- DTXSID00541903
- 1-(1,2-DIMETHYL-1H-IMIDAZOL-5-YL)ETHAN-1-ONE
- AKOS006227894
-
- Inchi: 1S/C7H10N2O/c1-5(10)7-4-8-6(2)9(7)3/h4H,1-3H3
- InChI Key: YGRRBYWUFAARCO-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CN=C(C)N1C
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 0.93110
1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
103747-88-2 (1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE) Related Products
- 403793-52-2(Ethanone, 1-(1,2,4-trimethyl-1h-imidazol-5-yl)- (9ci))
- 403793-48-6(1-(3-ISOPROPYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE)
- 600638-85-5(1-(2-METHYL-3-PROPYL-3H-IMIDAZOL-4-YL)-ETHANONE)
- 602306-51-4(1-(3-ETHYL-3H-IMIDAZOL-4-YL)-ETHANONE)
- 927887-04-5(Ethanone, 1-[1-(1,1-dimethylethyl)-2-methyl-1H-imidazol-5-yl]-)
- 600699-44-3(1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone)
- 103747-86-0(1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one)
- 403793-00-0(1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE)
- 482586-80-1(1H-Imidazole-2-carboxaldehyde, 4-acetyl-1-methyl- (9CI))
- 20970-50-7(1-(1-methyl-1H-imidazol-5-yl)ethan-1-one)
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